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Compound of Interest

Compound Name:
Methyl 3-hydroxy-5-

nitrothiophene-2-carboxylate

Cat. No.: B599876 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the potential uses of Methyl 3-hydroxy-5-
nitrothiophene-2-carboxylate, a key intermediate in the synthesis of various active

compounds, and detail experimental protocols for assessing its biological activity.[1] Based on

the known bioactivities of structurally related nitrothiophene and 3-hydroxythiophene

derivatives, this compound holds promise for screening as an antibacterial and antioxidant

agent.[2][3]

Chemical Properties
Property Value

CAS Number 89380-77-8

Molecular Formula C₆H₅NO₅S

Molecular Weight 203.17 g/mol

Potential Applications
Thiophene-based compounds are recognized for their diverse pharmacological activities.[4]

Specifically, derivatives of 3-hydroxythiophene-2-carboxamide have demonstrated notable
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antibacterial and antioxidant properties.[3] Given its structural similarity, Methyl 3-hydroxy-5-
nitrothiophene-2-carboxylate is a candidate for investigation in the following areas:

Antibacterial Drug Discovery: As a scaffold for the development of novel antibiotics. Nitro-

containing heterocyclic compounds have a long history in antimicrobial research.[5]

Antioxidant Research: For the identification of new agents that can mitigate oxidative stress.

Synthetic Chemistry: As a versatile building block for the synthesis of more complex,

biologically active molecules.[6]

Experimental Protocols
The following are detailed protocols for evaluating the antibacterial and antioxidant potential of

Methyl 3-hydroxy-5-nitrothiophene-2-carboxylate.

Antibacterial Activity Screening: Broth Microdilution
Assay
This protocol is designed to determine the Minimum Inhibitory Concentration (MIC) of the test

compound against various bacterial strains.

Materials:

Methyl 3-hydroxy-5-nitrothiophene-2-carboxylate

Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis, Escherichia coli,

Pseudomonas aeruginosa)

Mueller-Hinton Broth (MHB)

Dimethyl sulfoxide (DMSO)

Sterile 96-well microplates

Spectrophotometer (600 nm)

Incubator (37°C)
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Procedure:

Stock Solution Preparation: Prepare a 10 mg/mL stock solution of Methyl 3-hydroxy-5-
nitrothiophene-2-carboxylate in DMSO.

Bacterial Inoculum Preparation: Culture the bacterial strains in MHB overnight at 37°C. Dilute

the overnight culture to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in

fresh MHB.

Serial Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound stock

solution with MHB to obtain a range of concentrations (e.g., 256 µg/mL to 0.5 µg/mL).

Inoculation: Add the prepared bacterial inoculum to each well containing the compound

dilutions.

Controls: Include a positive control (bacteria in MHB without the compound) and a negative

control (MHB only).

Incubation: Incubate the microplate at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of the compound that completely

inhibits visible bacterial growth, as determined by visual inspection or by measuring the

optical density at 600 nm.

Workflow for Antibacterial Screening:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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